![molecular formula C9H17NO4 B3190435 Tert-butyl N-[2-(2-oxoethoxy)ethyl]carbamate CAS No. 420810-70-4](/img/structure/B3190435.png)
Tert-butyl N-[2-(2-oxoethoxy)ethyl]carbamate
Description
Tert-butyl N-[2-(2-oxoethoxy)ethyl]carbamate, also known as N-tert-butoxycarbonyl-2-aminoacetaldehyde, is an organic compound with the molecular formula C7H13NO3 . It has a molecular weight of 159.18 .
Synthesis Analysis
The synthesis of this compound typically involves the reaction of N-tert-butoxycarbonyl-2-aminoacetaldehyde with other reagents . For example, it can be synthesized by adding benzyl chloride to diethanolamine, heating to reflux for 1-1.5 hours, cooling to 23-28°C, adding sulfuryl chloride, reacting with liquid ammonia for 2.5-3.5 hours after the reaction is complete, cooling to 23-28°C, adding di-tert-butyl dicarbonate, stirring for 0.5-1 hour, and de-benzylation by hydrogen .Molecular Structure Analysis
The molecular structure of Tert-butyl N-[2-(2-oxoethoxy)ethyl]carbamate consists of a carbamate group (N-CO-O) attached to a tert-butyl group and a 2-oxoethyl group . The carbamate group is a functional group derived from carbamic acid and consists of a carbonyl (C=O) group attached to an amine (NH2) and an alcohol (OH) group .Physical And Chemical Properties Analysis
Tert-butyl N-[2-(2-oxoethoxy)ethyl]carbamate has a density of 1.035±0.06 g/cm3, a boiling point of 237.2±23.0 °C, and a refractive index (n20/D) of 1.455 . It is predicted to have a flash point of >230°F and a vapor pressure of 0.0454mmHg at 25°C .Future Directions
Tert-butyl N-[2-(2-oxoethoxy)ethyl]carbamate is a useful reagent in organic synthesis, particularly in the synthesis of amino acids and peptide compounds . Future research may explore new synthetic applications for this compound, as well as potential uses in the pharmaceutical and biotechnology industries .
properties
IUPAC Name |
tert-butyl N-[2-(2-oxoethoxy)ethyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO4/c1-9(2,3)14-8(12)10-4-6-13-7-5-11/h5H,4,6-7H2,1-3H3,(H,10,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJEAHYSMZKIPLP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCOCC=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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